Cas no 1202-32-0 (Benzene,(2-nitro-1-buten-1-yl)-)

• Product name: Benzene,(2-nitro-1-buten-1-yl)-
• CAS No: 1202-32-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 140470
• PubChem ID: 5355004

Benzene,(2-nitro-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-nitro-1-buten-1-yl)-
• [(E)-2-nitrobut-1-enyl]benzene
• (2-Nitro-but-1-enyl)-benzol
• [(E)-2-nitro-but-1-enyl]-benzene
• 1-Butene (8CI), 2-nitro-1-phenyl-
• 2-Nitro-1-phenyl-1-buten
• AC1NS6MJ
• Benzene (9CI), (2-nitro-1-butenyl)-
• NSC23481
• (2-Nitro-but-2-en-1-yl)-benzene
• [(1E)-2-Nitrobut-1-en-1-yl]benzene
• DTXSID90417885
• NSC-23481
• SCHEMBL8137951
• J-500888
• 1202-32-0
• SCHEMBL23112863

• Inchi： InChI=1S/C10H11NO2/c1-2-10(11(12)13)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3/b10-8-
• InChI Key： ZWVYQTKQQAYACO-NTMALXAHSA-N
• SMILES： [N+](/C(/CC)=C\C1C=CC=CC=1)([O-])=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives